3-(3-Fluorophenyl)-2-propenenitrile

• Molecular Formula: C9H6FN
• Molecular Weight: 147.15 g/mol
• IUPAC Name: 3-(3-fluorophenyl)prop-2-enenitrile
• InChI: InChI=1S/C9H6FN/c10-9-5-1-3-8(7-9)4-2-6-11/h1-5,7H
• InChI Key: LZCORSHIMPJAAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C=CC#N

Description

3-(3-Fluorophenyl)-2-propenenitrile is an acrylonitrile derivative featuring a fluorinated aromatic ring at the meta position. This article synthesizes data from diverse sources to compare 3-(3-Fluorophenyl)-2-propenenitrile with similar compounds, focusing on structural, synthetic, physicochemical, and biological properties.

Comparison with Similar Compounds

Key Observations :

• Lipophilicity : The t-butyl group in BAY 11-7085 increases hydrophobicity compared to 3-(3-Fluorophenyl)-2-propenenitrile, affecting membrane permeability .

Yield Comparison :

• The 38% yield for 2-(3-Fluorophenyl)-3-(4-methoxyphenyl)propanenitrile highlights challenges in sterically hindered reactions, suggesting that 3-(3-Fluorophenyl)-2-propenenitrile may require optimized conditions for higher efficiency.

Physicochemical Properties

Property	3-(3-Fluorophenyl)-2-propenenitrile	BAY 11-7082	3-(4-Hydroxyphenyl)-2-propenenitrile
Molecular Weight (g/mol)	147.15	207.25	145.16
Polarity	Moderate (fluorine)	High (sulfonyl)	High (hydroxyl)
Solubility	Low in water	Low in water	Moderate in polar solvents
Stability	Stable under inert conditions	Sensitive to hydrolysis	Susceptible to oxidation

Key Insights :

• The hydroxyl group in 3-(4-Hydroxyphenyl)-2-propenenitrile enhances aqueous solubility but reduces stability compared to fluorinated analogs .

NF-κB Inhibition

• BAY 11-7082 : Inhibits NF-κB by blocking IκBα phosphorylation, reducing TNF-α and IL-6 in inflammatory models (IC₅₀ ≈ 10 µM) .
• BAY 11-7085 : Similar mechanism but with altered potency due to the t-butyl group .

Anti-inflammatory Effects

• 3-(4-Methylphenylsulfonyl)-2-propenenitrile (BAY 11-7082) : Protects against cardiac dysfunction post-myocardial infarction in mice .

Structural-Activity Relationships (SAR)

• Fluorine vs. Sulfonyl : Fluorine’s smaller size may allow better target penetration, while sulfonyl groups enhance binding affinity to kinases .
• Hydroxyl Group : Introduces hydrogen-bonding capability but may reduce metabolic stability .